Cas no 2121513-50-4 (5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester)

• Product Name: 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester
• CAS No: 2121513-50-4
• MF: C₁₃H₁₉BFNO₃
• MW: 267.10426735878
• MDL: MFCD28054670
• CID: 5078838
• PubChem ID: 124252777
• Update Time: 2026-03-01

5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester
• 2-ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• EN300-23705912
• 2121513-50-4
• CS-0189557
• MFCD28054670
• 2-Ethoxy-5-fluoropyridine-4-boronic Acid pinacol ester
• 5-Fluoro-2-(ethoxy)-pyridine-4-boronicacidpinacolester
• E93293
• 2-ethoxy-5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD28054670
• Inchi： 1S/C13H19BFNO3/c1-6-17-11-7-9(10(15)8-16-11)14-18-12(2,3)13(4,5)19-14/h7-8H,6H2,1-5H3
• InChI Key： FJNOWMBGNHGWLI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1B1OC(C)(C)C(C)(C)O1)OCC

Computed Properties

• Exact Mass: 267.1442018g/mol
• Monoisotopic Mass: 267.1442018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Additional information on 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester

Introduction to 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester (CAS No. 2121513-50-4)

5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 2121513-50-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This boronic acid ester derivative features a pyridine core substituted with a fluoro group at the 5-position and an ethoxy group at the 2-position, further functionalized with a pinacol ester group at the 4-position. The unique structural attributes of this compound make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular frameworks.

The significance of 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester lies in its utility as a building block for the synthesis of pharmacologically active compounds. The presence of the fluoro substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into modern drugs due to their ability to modulate metabolic stability, binding affinity, and overall bioavailability. In recent years, there has been a surge in research focused on fluorinated heterocycles, with 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester emerging as a key intermediate in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the role of boronic acid esters in drug discovery. These derivatives are not only versatile intermediates but also exhibit promising pharmacological properties. For instance, boronic acids have been explored for their potential applications in antiviral and anticancer therapies. The boron atom's ability to participate in stable yet reactive interactions with various biological targets has made boronic acid-containing compounds attractive candidates for drug development. The pinacol ester group in 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester enhances its stability and solubility, facilitating its use in synthetic protocols without significant degradation.

The ethoxy group at the 2-position of the pyridine ring introduces additional functionality that can be exploited in medicinal chemistry applications. Ethoxy-substituted pyridines are known to influence electronic properties and steric interactions, which can be fine-tuned to optimize binding interactions with biological targets. This structural feature has been leveraged in the design of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases, which play critical roles in various disease pathways.

In the realm of synthetic methodologies, 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester serves as an excellent precursor for generating complex heterocyclic scaffolds. The Suzuki-Miyaura coupling reaction, facilitated by this boronic acid derivative, allows for the efficient formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids. This reaction is particularly valuable in constructing biaryl structures, which are prevalent in many biologically active molecules. The fluoro group's electronic effects can further modulate reactivity, enabling precise control over regioselectivity and yield optimization.

Recent studies have demonstrated the utility of 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester in the synthesis of fluorinated pyridines with potential therapeutic applications. For example, researchers have utilized this compound to develop novel antifungal agents by incorporating fluorinated pyridine motifs into larger molecular frameworks. The fluorine atom's ability to enhance binding affinity and metabolic stability has been exploited to create more effective antifungal drugs with improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug development. 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester exemplifies how strategic functionalization can yield compounds with enhanced biological activity. The combination of fluoro and ethoxy groups provides a versatile platform for further derivatization, allowing chemists to explore diverse chemical spaces and identify novel lead compounds.

From a synthetic chemistry perspective, 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester represents an advanced building block that enables access to structurally diverse libraries of compounds. Its compatibility with various cross-coupling reactions makes it an indispensable tool for medicinal chemists seeking to develop new therapeutic agents. The growing body of literature highlighting its applications underscores its importance as a synthetic intermediate in modern drug discovery efforts.

The future prospects for 5-Fluoro-2-(ethoxy)-pyridine-4-boronic acid pinacol ester are promising, given its broad utility across multiple disciplines within chemical biology and pharmaceutical science. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to remain a cornerstone in synthetic methodologies and drug development pipelines. Its role as a key intermediate will continue to be pivotal in advancing our understanding of molecular interactions and developing next-generation therapeutics.